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Compound of Interest

Compound Name: Ikarisoside C

cat. No.: B1252872

Ikarisoside C: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ikarisoside C, a flavonoid glycoside primarily isolated from plants of the Epimedium genus,
has garnered significant scientific interest for its diverse pharmacological activities. This
document provides a detailed overview of the chemical structure, properties, and biological
functions of Ikarisoside C. It delves into its molecular mechanisms of action, particularly in
bone metabolism, and outlines key experimental protocols for its study. This guide is intended
to serve as a comprehensive resource for researchers and professionals in the fields of natural
product chemistry, pharmacology, and drug development.

Chemical Structure and Properties

Ikarisoside C is a complex flavonoid glycoside. Its chemical identity and key properties are
summarized below.

Table 1: Chemical and Physical Properties of Ikarisoside C
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Property Value Source

3-[(2S,3R,4R,5R,6S)-4,5-
dihydroxy-6-methyl-3-
[(2S,3R,4S,5S,6R)-3,4,5-
trihydroxy-6-
(hydroxymethyl)oxan-2-
ylJoxyoxan-2-ylJoxy-5-hydroxy-

IUPAC Name
2-(4-hydroxyphenyl)-8-(3-
methylbut-2-enyl)-7-
[(1R,2R,3S,4R,5R)-2,3,4-
trihydroxy-5-
(hydroxymethyl)cyclohexyl]oxy
chromen-4-one

Molecular Formula C39H50019

Molecular Weight 822.8 g/mol

CAS Number 113558-11-5

Chemical Class Flavonoids

Biological Activities and Signaling Pathways

Ikarisoside C exhibits a range of biological activities, with its effects on bone health being the
most extensively studied. It also possesses anti-inflammatory and potential anti-tumor
properties.

Bone Metabolism

Ikarisoside C has demonstrated a dual role in bone metabolism by promoting the formation of
new bone by osteoblasts and inhibiting the resorption of bone by osteoclasts.

Ikarisoside C, along with other related compounds from Epimedium, has been shown to
enhance osteoblast differentiation and bone formation. This effect is primarily mediated through
the upregulation of the Bone Morphogenetic Protein 2 (BMP2) signaling pathway. BMP2 is a
crucial growth factor that induces the expression of Runt-related transcription factor 2 (Runx2),
a master regulator of osteoblast differentiation. The activation of the BMP2/Runx2 pathway by
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Ikarisoside C leads to increased expression of osteogenic marker genes and subsequent

bone formation.
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Diagram 1: Ikarisoside C stimulates osteoblast differentiation via the BMP2/Runx2 pathway.

In addition to promoting bone formation, Ikarisoside C can also inhibit bone resorption by
suppressing the differentiation and activity of osteoclasts. This is achieved by interfering with
the Receptor Activator of Nuclear factor Kappa-B Ligand (RANKL) signaling pathway. RANKL is
a key cytokine that, upon binding to its receptor RANK on osteoclast precursors, triggers a
signaling cascade involving the activation of transcription factors like NF-kB. This cascade is
essential for osteoclast differentiation and function. Ikarisoside C has been shown to inhibit
RANKL-induced NF-kB activation, thereby preventing osteoclastogenesis.
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Diagram 2: Ikarisoside C inhibits osteoclast differentiation by suppressing the RANKL/NF-kB
pathway.

Experimental Protocols
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Extraction and Isolation of Ikarisoside C from
Epimedium Species

The following is a general protocol for the extraction and isolation of Ikarisoside C. Specific
parameters may need to be optimized based on the plant material and available equipment.
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Diagram 3: General workflow for the extraction and isolation of Ikarisoside C.
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Methodology:

Preparation of Plant Material: Air-dried and powdered aerial parts of the Epimedium plant are
used as the starting material.

Extraction: The powdered plant material is subjected to reflux extraction with an aqueous
ethanol solution (typically 70%) for a specified duration and number of cycles.

Filtration and Concentration: The resulting extract is filtered to remove solid plant debris and
then concentrated under reduced pressure to yield a crude extract.

Column Chromatography: The crude extract is subjected to column chromatography using a
macroporous adsorption resin. The column is washed with deionized water to remove
impurities, followed by a stepwise elution with increasing concentrations of ethanol.

Fraction Collection: Fractions are collected and monitored by Thin Layer Chromatography
(TLC) or High-Performance Liquid Chromatography (HPLC) to identify those containing
Ikarisoside C.

Preparative HPLC: The Ikarisoside C-rich fractions are further purified by preparative HPLC
to obtain the pure compound.

Quantification of Ikarisoside C by HPLC

A validated HPLC method is essential for the quantitative analysis of Ikarisoside C in plant

extracts and biological samples.

Table 2: HPLC Parameters for Ikarisoside C Quantification
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Parameter Condition

C18 reversed-phase column (e.g., 4.6 mm x 250
Column
mm, 5 um)

Acetonitrile (A) and water with 0.1% formic acid

(B)

Mobile Phase

) ] A typical gradient might start with a low
Gradient Elution ] o )
percentage of A, increasing linearly over time.

Flow Rate 1.0 mL/min

Column Temperature 30°C

Detection Wavelength 270 nm

Injection Volume 10 pL
Methodology:

» Standard Preparation: A stock solution of pure lkarisoside C is prepared in methanol and
serially diluted to create a series of calibration standards.

o Sample Preparation: Plant extracts or biological samples are appropriately diluted and
filtered through a 0.45 um syringe filter before injection.

e HPLC Analysis: The standards and samples are injected into the HPLC system.

¢ Quantification: A calibration curve is constructed by plotting the peak area against the
concentration of the standards. The concentration of Ikarisoside C in the samples is then
determined from this curve.

Conclusion

Ikarisoside C is a promising natural compound with significant therapeutic potential,
particularly in the management of bone-related disorders. Its ability to modulate key signaling
pathways involved in bone remodeling highlights its potential as a lead compound for the
development of new anabolic and anti-resorptive agents. Further research is warranted to fully
elucidate its pharmacological profile, safety, and efficacy in preclinical and clinical settings. This

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1252872?utm_src=pdf-body
https://www.benchchem.com/product/b1252872?utm_src=pdf-body
https://www.benchchem.com/product/b1252872?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1252872?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

technical guide provides a foundational resource to support and facilitate future investigations
into this intriguing molecule.

 To cite this document: BenchChem. [Ikarisoside C chemical structure and properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1252872#ikarisoside-c-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b1252872#ikarisoside-c-chemical-structure-and-properties
https://www.benchchem.com/product/b1252872#ikarisoside-c-chemical-structure-and-properties
https://www.benchchem.com/product/b1252872#ikarisoside-c-chemical-structure-and-properties
https://www.benchchem.com/product/b1252872#ikarisoside-c-chemical-structure-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1252872?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1252872?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

